Cas no 1092114-91-4 (2-Pyridinecarbonitrile, 5-(bromomethyl)-6-chloro-)

• Product Name: 2-Pyridinecarbonitrile, 5-(bromomethyl)-6-chloro-
• CAS No: 1092114-91-4
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 2132416
• Update Time: 2023-11-19

2-Pyridinecarbonitrile, 5-(bromomethyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 5-(bromomethyl)-6-chloro-
• ZFNFCVWCIJQJMG-UHFFFAOYSA-N
• 3-bromomethyl-2-chloro-6-cyanopyridine
• CID 86643710

• Inchi： 1S/C7H4BrClN2/c8-3-5-1-2-6(4-10)11-7(5)9/h1-2H,3H2
• InChI Key： ZFNFCVWCIJQJMG-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C#N)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 36.7

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 341.1±42.0 °C(Predicted)
• pka: -6.12±0.10(Predicted)